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Compound Name: 1,4-Butanesultam

Cat. No.: B1267830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,4-Butanesultam, systematically known as thiazinane 1,1-dioxide, is a heterocyclic organic

compound containing a six-membered ring with nitrogen and sulfur atoms. As a cyclic

sulfonamide, its unique structural and chemical characteristics make it a molecule of interest in

medicinal chemistry and synthetic organic chemistry. This technical guide provides a

comprehensive overview of the core chemical properties and structural features of 1,4-
butanesultam, intended to serve as a foundational resource for professionals in research and

drug development.

Chemical Structure and Identification
The structural framework of 1,4-butanesultam consists of a saturated six-membered ring

containing one sulfur atom, one nitrogen atom, and four carbon atoms. The sulfur atom is fully

oxidized, forming a sulfonyl group, which significantly influences the molecule's chemical

behavior.

Key Identifiers:
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Identifier Value

IUPAC Name thiazinane 1,1-dioxide

CAS Number 37441-50-2

Molecular Formula C₄H₉NO₂S

SMILES C1CCS(=O)(=O)N1

InChI Key DNGMYXZLJGHHOM-UHFFFAOYSA-N

Physicochemical Properties
A summary of the key physicochemical properties of 1,4-butanesultam is presented below. It

is important to distinguish 1,4-butanesultam from the similarly named but structurally distinct

compound, 1,4-butane sultone, which is a cyclic ester of a sulfonic acid.

Property Value for 1,4-Butanesultam Notes

Molecular Weight 135.19 g/mol

Melting Point 113.0 to 117.0 °C [1]

Boiling Point Data not available

For comparison, 1,4-butane

sultone has a boiling point of

>165 °C at 25 mmHg.[2][3]

Density Data not available

For comparison, 1,4-butane

sultone has a density of 1.331

g/mL at 25 °C.[2]

Solubility Data not available

Cyclic sulfonamides generally

exhibit varied solubility in

organic solvents. For

comparison, 1,4-butane

sultone is soluble in chloroform

and methanol.[4]

Physical State Solid at room temperature
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Synthesis of 1,4-Butanesultam
While a specific, detailed experimental protocol for the synthesis of 1,4-butanesultam is not

readily available in the reviewed literature, a general and plausible synthetic route can be

inferred from the synthesis of substituted 1,2-thiazinane-1,1-dioxides.[5] This common method

involves the cyclization of an appropriate amino alcohol.

A logical synthetic pathway for 1,4-butanesultam would start from 4-amino-1-butanol. The

synthesis can be conceptualized in the following two main steps:

Sulfonylation: The amino group of 4-amino-1-butanol is reacted with a sulfonylating agent,

such as a sulfonyl chloride, in the presence of a base to form a linear sulfonamide

intermediate.

Intramolecular Cyclization: The terminal hydroxyl group of the sulfonamide intermediate then

undergoes an intramolecular nucleophilic substitution to displace a leaving group on the

sulfur atom (or a related cyclization strategy is employed), forming the six-membered sultam

ring.

Below is a diagram illustrating this conceptual synthetic workflow.
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Conceptual Synthesis of 1,4-Butanesultam
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Caption: Conceptual workflow for the synthesis of 1,4-butanesultam.

Reactivity and Potential Applications
Cyclic sulfonamides, or sultams, are known to be versatile intermediates in organic synthesis.

The nitrogen atom of the sulfonamide can be deprotonated to form an anion, which can then be

alkylated or undergo other reactions.[5] This allows for the introduction of various substituents

onto the nitrogen atom, providing a route to a library of N-substituted 1,4-butanesultam
derivatives.
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The structural motif of 1,4-butanesultam is of interest in medicinal chemistry. Sulfonamides

are a well-established class of pharmacophores found in a wide range of therapeutic agents.

The cyclic nature of 1,4-butanesultam imparts conformational rigidity compared to its acyclic

counterparts, which can be advantageous in drug design for optimizing binding to biological

targets. While no specific signaling pathways involving 1,4-butanesultam have been detailed

in the surveyed literature, its structural similarity to other bioactive cyclic sulfonamides suggests

potential applications in the development of novel therapeutic agents.

The general reactivity of the sultam nitrogen is depicted in the following diagram:

General Reactivity of 1,4-Butanesultam

1,4-Butanesultam
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Sultam Anion

N-Alkylation

Electrophile (e.g., Alkyl Halide)

N-Substituted
1,4-Butanesultam

Click to download full resolution via product page

Caption: N-Alkylation pathway for 1,4-butanesultam.
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Conclusion
1,4-Butanesultam is a foundational cyclic sulfonamide with potential for further exploration in

synthetic and medicinal chemistry. This guide has summarized its key structural and known

physicochemical properties. While some experimental data, such as boiling point and density,

are not readily available, the provided information on its structure, melting point, and a

plausible synthetic route offers a solid starting point for researchers. The reactivity of the sultam

nitrogen presents opportunities for the synthesis of a diverse range of derivatives for further

investigation in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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